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Compound of Interest

Compound Name: Prometryn

Cat. No.: B1678245

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Prometryn, a selective triazine
herbicide. The information is intended to guide researchers in the planning and execution of
field and laboratory studies.

Prometryn is a selective herbicide effective for the control of annual broadleaf weeds and
some grasses in various crops.[1][2][3] Its efficacy is influenced by factors such as soil type,
moisture, and the growth stage of both the crop and target weeds.

Mode of Action

Prometryn is a systemic herbicide absorbed through the roots and foliage of plants.[1][4] It
acts as an inhibitor of photosynthesis at Photosystem Il (PSII).[1][5][6] By binding to the D1
protein of the PSIl complex within the chloroplast thylakoid membranes, Prometryn blocks
electron transport.[6][7] This disruption halts CO2 fixation and the production of energy
necessary for plant growth, leading to the accumulation of toxic molecules that destroy cell
membranes, causing chlorosis, necrosis, and eventual plant death.[1][6][7]

Field Application Rates

Prometryn application rates vary depending on the crop, soil texture, and organic matter
content.[8] Lower rates are generally recommended for coarse-textured soils (sandy, loamy
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sand) and soils with low organic matter, while higher rates are used for fine-textured soils (silty
clay, clay) and soils with higher organic matter content.[8]

Table 1: Prometryn Pre-emergence Application Rates

Application Rate Application Rate (
Crop Soil Texture (L/ha of 500g/L SC kg/ha of 900DF

formulation) formulation)
Cotton Coarse (Sandy Loam) 1.5-2.0 12-1.8
Medium to Fine
(Loam, Clay Loam, 2.0-3.0 16-22
Clay)
Carrots Coarse (Sandy soils) Not Recommended Not Recommended
Medium to Fine 12-1.8 12-1.8
Celery Coarse (Sandy soils) Not Recommended Not Recommended
Medium to Fine 1.0-15 0.55-1.8

) ) Use lower end of
Sunflowers Coarse (Light soils) 15-20
range
) ) Use higher end of

Fine (Heavy soils) 15-20

range
Potatoes Coarse (Light soils) N/A 1.3-1.8
Fine (Heavy soils) N/A 16-22

Note: Application rates are provided as a range. Always consult the product label for specific
rates and recommendations. Rates may need to be adjusted based on local conditions and
weed pressure.[1][8][9][10]

Table 2: Prometryn Post-emergence Application Rates
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Application Application
Rate (L/ha of Rate ( kg/ha of
Crop Crop Stage Weed Stage
500g/L SC 900DF
formulation) formulation)
Less than 5 cm
Cotton 2-4 leaf stage ] 15-25 094-1.2
high
At least 1 true Less than 4 true
Carrots 12-1.8 12-1.8
leaf leaves
Up to 3 weeks
Young and
Celery after 1.0-1.5 0.55-1.8

) actively growing
transplanting

Note: For post-emergence applications, the addition of a non-ionic surfactant may be
recommended to improve efficacy. Refer to the product label for specific instructions.[9][10]

Application Timing

Proper application timing is crucial for maximizing the effectiveness of Prometryn while
ensuring crop safety.

Pre-emergence Application

For pre-emergence control, Prometryn should be applied to a well-prepared, moist seedbed
within 2 to 3 days of planting, before weeds and crops emerge.[11] Rainfall or irrigation is
necessary within 10 days of application to move the herbicide into the weed root zone for
activation. Application to dry or cloddy soil should be avoided.[1][12]

Post-emergence Application

Post-emergence applications should target small, actively growing weeds, typically when they
are less than 5-8 cm in height or have fewer than 4 true leaves. For crop-specific timing, refer
to the tables above. It is important to avoid spraying when the crop is under stress.[13]

Environmental Fate
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Prometryn is moderately persistent in the soil, with a field half-life ranging from one to three
months.[14] Its persistence can be longer in dry or cold conditions.[14] The primary route of
degradation is through soil microbial metabolism.[15] Prometryn has medium mobility in soil,
with reported Koc values between 117 and 448 mL/g.[15]

Table 3: Prometryn Environmental Fate Parameters

Parameter Value Reference
Soil Half-life (field) 1 - 3 months [14]
Soil Sorption Coefficient (Koc) 117 - 448 mL/g [15]
Primary Degradation Pathway Aerobic soil metabolism [15]

Experimental Protocols
Protocol 1: Field Efficacy and Crop Tolerance Trial

Objective: To evaluate the efficacy of different rates of Prometryn for weed control and to
assess crop tolerance under field conditions.

Experimental Design:
¢ Design: Randomized Complete Block Design (RCBD) with a minimum of 4 replications.[16]
e Plot Size: Minimum of 25 m2 per plot.[17]

e Treatments:

o

Untreated Control (weedy check).

o

Weed-free Control (manual or alternative herbicide).

[¢]

Prometryn at three different application rates (low, medium, and high, bracketing the
recommended rates).

[¢]

A registered standard herbicide for comparison.
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» Buffer Zones: Establish untreated buffer rows between plots to minimize spray drift.
Methodology:

o Site Selection: Choose a field with a uniform soil type and a known history of target weed
infestation.

o Plot Establishment: Mark out plots and blocks according to the experimental design.
o Application:

o Calibrate the sprayer to deliver the intended volume. A minimum of 200 L of water per
hectare is recommended for ground applications.[13]

o Apply Prometryn treatments at the appropriate timing (pre-emergence or post-
emergence) based on the study objectives.

o Record environmental conditions at the time of application (temperature, humidity, wind
speed, soil moisture).[17]

o Data Collection:

o Weed Control: Assess weed density and biomass by species at regular intervals (e.g., 14,
28, and 56 days after treatment) using quadrats placed randomly within each plot.

o Crop Injury: Visually assess crop phytotoxicity (stunting, chlorosis, necrosis) at 7, 14, and
28 days after treatment using a 0-100% rating scale (0 = no injury, 100 = complete crop
death).

o Yield: At crop maturity, harvest the center rows of each plot and determine the crop yield.

o Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) appropriate for an
RCBD to determine significant differences between treatments.

Protocol 2: Soil Dissipation Study (Adapted from OECD
Test Guideline 307)
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Objective: To determine the rate of Prometryn degradation in soil under controlled laboratory
conditions.

Methodology:
e Soil Collection and Preparation:
o Collect soil from the top 20 cm of a field with no recent pesticide application.

o Sieve the soil (2 mm) and adjust the moisture content to 40-60% of its maximum water

holding capacity.[18]
o Test Substance Application:

o Use “*C-labeled Prometryn to facilitate tracking of the parent compound and its
metabolites.

o Apply the test substance to the soil samples at a concentration relevant to field application
rates.

¢ Incubation:

o Incubate the treated soil samples in the dark at a constant temperature (e.g., 20°C) for up
to 120 days.[19][20][21]

o Include sterile control samples to assess abiotic degradation.[19]

o Use biometer flasks or a flow-through system to trap evolved 1*CO:z and other volatile
degradation products.[19][20]

o Sampling and Analysis:

o Collect triplicate soil samples at predetermined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90,
and 120 days).[19]

o Extract Prometryn and its transformation products from the soil using appropriate
solvents.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1678245?utm_src=pdf-body
https://www.researchgate.net/publication/314653363_Assessment_of_Photodegradation_of_Herbicide_Prometryn_in_Soil
https://www.benchchem.com/product/b1678245?utm_src=pdf-body
https://www.ibacon.com/your-study-type/environmental-fate/oecd-307-aerobic-and-anaerobic-transformation-soil
https://www.biotecnologiebt.it/expertise/environmental-fate/
https://www.oecd.org/en/publications/test-no-307-aerobic-and-anaerobic-transformation-in-soil_9789264070509-en.html
https://www.ibacon.com/your-study-type/environmental-fate/oecd-307-aerobic-and-anaerobic-transformation-soil
https://www.ibacon.com/your-study-type/environmental-fate/oecd-307-aerobic-and-anaerobic-transformation-soil
https://www.biotecnologiebt.it/expertise/environmental-fate/
https://www.ibacon.com/your-study-type/environmental-fate/oecd-307-aerobic-and-anaerobic-transformation-soil
https://www.benchchem.com/product/b1678245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

o Analyze the extracts using High-Performance Liquid Chromatography (HPLC) with
radiometric detection to quantify the parent compound and metabolites.[19]

o Data Analysis:

o Calculate the dissipation half-life (DT50) of Prometryn in the soil by fitting the
concentration data to a first-order or other appropriate kinetic model.
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Caption: Prometryn's mode of action via inhibition of Photosystem II.
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Caption: Workflow for a field efficacy and crop tolerance trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Prometryn: Application Notes and Protocols for Field
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678245#field-application-rates-and-timing-for-
prometryn]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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